[(4-Amino-3-nitrophenyl)sulfanyl]acetonitrile

• CAS No.: 54029-67-3
• Molecular Formula: C8H7N3O2S
• Molecular Weight: 209.23 g/mol
• IUPAC Name: 2-(4-amino-3-nitrophenyl)sulfanylacetonitrile
• InChI: InChI=1S/C8H7N3O2S/c9-3-4-14-6-1-2-7(10)8(5-6)11(12)13/h1-2,5H,4,10H2
• InChI Key: BOVGVHPMJHCZOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SCC#N)[N+](=O)[O-])N

Description

[(4-Amino-3-nitrophenyl)sulfanyl]acetonitrile is a useful research compound. Its molecular formula is C8H7N3O2S and its molecular weight is 209.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.4 G. of 1-amino-2-nitro-4-thiocyanatobenzene in 10 ml. of dimethylformamide is treated under nitrogen with 0.85 g. of sodium borohydride in 10 ml. of DMF at not greater than 30° C. The mixture is stirred at 15° to 20° C. for 1 hour, then treated with 5 g. of chloroacetonitrile at 20° to 25° C. The mixture is treated overnight at room temperature and poured into water. Filtration and recrystallization from methanol affords 1 -amino-2-nitro-4-cyanomethylthiobenzene.